1-[3-(2-chloro-4-methylphenoxy)propyl]-4-ethyl-2,3-piperazinedione

• IUPAC Name: 1-[3-(2-chloro-4-methylphenoxy)propyl]-4-ethylpiperazine-2,3-dione
• InChI: InChI=1S/C16H21ClN2O3/c1-3-18-8-9-19(16(21)15(18)20)7-4-10-22-14-6-5-12(2)11-13(14)17/h5-6,11H,3-4,7-10H2,1-2H3
• InChI Key: PIIAUWOCTLJHIL-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)CCCOC2=C(C=C(C=C2)C)Cl
• Molecular Formula: C16H21ClN2O3
• Molecular Weight: 324.80 g/mol

Description

1-[3-(2-chloro-4-methylphenoxy)propyl]-4-ethyl-2,3-piperazinedione, also known as etizolam, is a benzodiazepine analog that has gained popularity as a research chemical. It was first synthesized in Japan in the 1980s and has since been used for a variety of scientific research applications.

Mechanism of Action

Etizolam acts as a positive allosteric modulator of the GABA-A receptor, increasing the affinity of the receptor for GABA and enhancing its inhibitory effects. This leads to a reduction in neuronal activity and a sedative effect. Etizolam also has anxiolytic and muscle relaxant properties.
Biochemical and Physiological Effects:
Etizolam has been found to have a number of biochemical and physiological effects, including reducing anxiety, inducing sedation, and relaxing muscles. It has also been found to have anticonvulsant and amnesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[3-(2-chloro-4-methylphenoxy)propyl]-4-ethyl-2,3-piperazinedione in lab experiments is its high potency and selectivity for the GABA-A receptor. It is also relatively easy to synthesize and purify. However, one limitation is that it has a short half-life, which may make it difficult to study long-term effects.

Future Directions

There are several future directions for 1-[3-(2-chloro-4-methylphenoxy)propyl]-4-ethyl-2,3-piperazinedione research, including further studies on its effects on GABA receptors and its potential as a treatment for anxiety and sleep disorders. In addition, there is a need for more research on the long-term effects of this compound use and its potential for abuse. Finally, there is a need for more research on the synthesis and purification of this compound, as well as its potential as a starting material for the synthesis of new benzodiazepine analogs.

Synthesis Methods

Etizolam can be synthesized through a variety of methods, including the reaction of 2-chloro-4-methylphenol with propylene oxide, followed by the reaction of the resulting product with ethylamine and 2-amino-5-chlorobenzophenone. The final product is then purified through recrystallization or chromatography.

Scientific Research Applications

Etizolam has been used in a variety of scientific research applications, including studies on anxiety, depression, and sleep disorders. It has been found to be effective in reducing anxiety and improving sleep quality in animal studies. In addition, 1-[3-(2-chloro-4-methylphenoxy)propyl]-4-ethyl-2,3-piperazinedione has been used in studies on the effects of benzodiazepine analogs on GABA receptors.